Cas no 6060-06-6 (30-Norlupan-28-oicacid, 3-hydroxy-20-oxo-, (3b)-)

30-Norlupan-28-oicacid, 3-hydroxy-20-oxo-, (3b)- structure
6060-06-6 structure
Product Name:30-Norlupan-28-oicacid, 3-hydroxy-20-oxo-, (3b)-
CAS No:6060-06-6
MF:C29H46O4
MW:458.673149585724
CID:504698
PubChem ID:64980
Update Time:2025-04-19

30-Norlupan-28-oicacid, 3-hydroxy-20-oxo-, (3b)- Chemical and Physical Properties

Names and Identifiers

    • 30-Norlupan-28-oicacid, 3-hydroxy-20-oxo-, (3b)-
    • 3aH-cyclopenta[a]chrysene-3a-carboxylic acid, 1-acetyleicosahydro-9-hydroxy-5a,5b,8,8,11a-pentamethyl-, (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bS)-
    • 3beta-Hydroxy-20-oxo-30-norlupan-28-oic acid
    • CHEBI:65487
    • 30-Norlupan-28-oic acid, 3-hydroxy-20-oxo-, (3beta)-
    • Platanic acid
    • 3-Hydroxy-20-oxonorlupan-28-oic acid, (3.beta.)
    • Q27133930
    • (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bS)-1-acetyl-9-hydroxy-5a,5b,8,8,11a-pentamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylic acid
    • DTXSID30976042
    • (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bS)-1-acetyl-9-hydroxy-5a,5b,8,8,11a-pentamethylicosahydro-3aH-cyclopenta[a]chrysene-3a-carboxylic acid
    • RVMPLOSJMIQORE-FUAAEJBOSA-N
    • 6060-06-6
    • BDBM50103962
    • (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bS)-1-acetyl-9-hydroxy-5a,5b,8,8,11a-pentamethylicosahydro-1H-cyclopenta[a]chrysene-3a-carboxylic acid
    • 1-Acetyl-9-hydroxy-5alpha,5beta,8,8,11alpha-pentamethylicosahydro-3rHcyclopenta[alpha]chrysene-3alpha-carboxylic Acid
    • SCHEMBL15918102
    • 1-Acetyl-9-hydroxy-5a,5b,8,8,11a-pentamethylicosahydro-3aH-cyclopenta[a]chrysene-3a-carboxylic acid
    • (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bS)-1-Acetyl-9-hydroxy-5a,5b,8,8,11a-pentamethyl-icosahydro-cyclopenta[a]chrysene-3a-carboxylic acid
    • CHEMBL80460
    • Inchi: 1S/C29H46O4/c1-17(30)18-9-14-29(24(32)33)16-15-27(5)19(23(18)29)7-8-21-26(4)12-11-22(31)25(2,3)20(26)10-13-28(21,27)6/h18-23,31H,7-16H2,1-6H3,(H,32,33)/t18-,19+,20-,21+,22-,23+,26-,27+,28+,29-/m0/s1
    • InChI Key: RVMPLOSJMIQORE-FUAAEJBOSA-N
    • SMILES: O[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3[C@H](C(C)=O)CC[C@]3(C(=O)O)CC[C@@]12C

Computed Properties

  • Exact Mass: 458.33978
  • Monoisotopic Mass: 458.33960994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 2
  • Complexity: 864
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
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